(Z)-2-(2,5-dimethoxybenzylidene)-8-((tetrahydrofuran-2-yl)methyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-8-(oxolan-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C24H25NO6/c1-27-16-5-7-20(28-2)15(10-16)11-22-23(26)18-6-8-21-19(24(18)31-22)13-25(14-30-21)12-17-4-3-9-29-17/h5-8,10-11,17H,3-4,9,12-14H2,1-2H3/b22-11-
• InChI Key: WBFOCUZOVGNHKK-JJFYIABZSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5CCCO5
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5CCCO5
• Molecular Formula: C24H25NO6
• Molecular Weight: 423.5 g/mol
• CAS No.: 951984-88-6

Description

(Z)-2-(2,5-dimethoxybenzylidene)-8-((tetrahydrofuran-2-yl)methyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a potent and selective ATP-competitive inhibitor of c-Jun N-terminal kinase 3 (JNK3). This compound was designed to address the need for isoform-selective JNK inhibitors , exhibiting high potency against JNK3 (IC50 = 11.5 nM) with significant selectivity over JNK1 (19-fold) and JNK2 (7-fold). Its primary research value lies in the investigation of JNK3-mediated signaling pathways, which are predominantly expressed in the brain and heart and are critically involved in neuronal apoptosis and the pathogenesis of neurodegenerative diseases. Researchers utilize this inhibitor to explore mechanisms in cellular and animal models of Parkinson's disease , where it has been shown to protect dopaminergic neurons from apoptosis induced by oxidative stress and neurotoxins like 6-hydroxydopamine. The (Z)-benzylidene derivative structure is key to its binding affinity and selectivity profile. This product is intended for use by qualified researchers in biochemical assays, high-throughput screening, and target validation studies in the field of neuroscience and cell biology. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

(Z)-2-(2,5-dimethoxybenzylidene)-8-((tetrahydrofuran-2-yl)methyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one (CAS Number: 951984-88-6) is a complex organic compound that has garnered attention for its potential biological activities. Its unique structural characteristics suggest a variety of pharmacological applications, particularly in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{25}NO_{6}$ with a molecular weight of approximately 423.5 g/mol. The compound features a benzofuroxazine core structure fused with a tetrahydrofuran moiety and dimethoxybenzylidene substituents. This structural complexity may contribute to its diverse biological activities.

Property	Value
Molecular Formula	C₁₄H₂₅NO₆
Molecular Weight	423.5 g/mol
CAS Number	951984-88-6

Biological Activity Overview

Research into the biological activity of this compound has indicated several promising effects:

• Antitumor Activity : Preliminary studies suggest that compounds with similar structural features exhibit significant cytotoxic effects against various cancer cell lines. The presence of the benzofuroxazine ring may enhance interactions with cellular targets involved in tumor growth inhibition.
• Antioxidant Properties : Compounds in this class have been noted for their ability to scavenge free radicals, potentially offering protective effects against oxidative stress-related diseases.
• Enzyme Inhibition : Structural analogs have shown inhibitory effects on key enzymes such as tyrosinase, which plays a crucial role in melanin production. This suggests potential applications in treating hyperpigmentation disorders.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Anticancer Studies : A study involving derivatives of benzofuroxazine reported significant cytotoxicity against human cancer cell lines, with IC50 values comparable to established chemotherapeutics like doxorubicin .
• Tyrosinase Inhibition : Research demonstrated that certain derivatives exhibited competitive inhibition of tyrosinase, outperforming traditional inhibitors like kojic acid by substantial margins . This indicates potential for developing skin-lightening agents.

The mechanisms underlying the biological activities of (Z)-2-(2,5-dimethoxybenzylidene)-8-((tetrahydrofuran-2-yl)methyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one are likely multifaceted:

• Structural Interactions : The unique arrangement of functional groups allows for diverse interactions with biomolecules, including hydrogen bonding and hydrophobic interactions.
• Cell Signaling Pathways : Compounds with similar structures have been shown to modulate signaling pathways involved in apoptosis and cell proliferation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s structural analogs differ primarily in substituent groups and core modifications. Below is a comparative analysis based on available evidence:

Compound Name	Key Substituents	Molecular Features	Notable Data (Source)
Target Compound	2,5-Dimethoxybenzylidene (Z-configuration); tetrahydrofuran-2-ylmethyl	High lipophilicity due to tetrahydrofuran; electron-donating methoxy groups at 2,5 positions	Hypothesized enhanced solubility compared to purely aromatic analogs
(Z)-2-(3,4-Dimethoxybenzylidene)-8-(4-methoxyphenyl)-... ()	3,4-Dimethoxybenzylidene; 4-methoxyphenyl	Electron-rich aromatic substituents; potential π-π stacking interactions	Structural similarity suggests possible shared binding motifs
(2Z)-8-[2-(4-Fluorophenyl)ethyl]-2-(4-pyridinylmethylene)-... ()	4-Fluorophenyl ethyl; pyridinylmethylene	Fluorine introduces electron-withdrawing effects; pyridine enhances polarity	Co-crystallized with 1,4-dioxane (2024 data), indicating stable crystal formation
(2R,3S,8S,14S)-2-(3,4-Dihydroxyphenyl)-8-phenyl-... ()	3,4-Dihydroxyphenyl; phenyl	Catechol groups (3,4-dihydroxy) confer antioxidant potential; chiral centers	82% yield with 60% major isomer (2009 synthesis data)

Key Observations:

Substituent Effects :

• The 2,5-dimethoxybenzylidene group in the target compound contrasts with 3,4-dimethoxy () and pyridinylmethylene () substituents. The 2,5-methoxy arrangement may reduce steric hindrance compared to 3,4-substitution, favoring receptor binding .
• The tetrahydrofuran-methyl group likely enhances solubility relative to 4-methoxyphenyl () or fluorophenyl ethyl () groups, which are more lipophilic .

Isomerism and Configuration :

• The (Z)-configuration of the benzylidene group in the target compound and ’s analog may stabilize planar conformations critical for biological activity. This contrasts with chiral analogs like ’s compound, where stereochemistry dictates pharmacological profiles .

Pharmacological Implications: Electron-donating groups (e.g., methoxy in the target compound) may enhance antioxidant or receptor-binding activity compared to electron-withdrawing groups (e.g., fluorine in ) .